BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for L-369 Lipid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-369

cat. No.: B15575614

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-369 is a novel ionizable cationic lipid that has demonstrated significant potential in the
formulation of lipid nanoparticles (LNPs) for the delivery of nucleic acid therapeutics, such as
siRNA.[1][2] Its chemical structure allows for efficient encapsulation of negatively charged
nucleic acids at an acidic pH and facilitates their release into the cytoplasm of target cells.
Proper handling, dissolution, and storage of L-369 are critical to ensure its stability and
performance in downstream applications. These application notes provide a detailed protocol
for the dissolution and storage of L-369 lipid.

Quantitative Data Summary

The following table summarizes the key quantitative data for L-369 lipid.
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Parameter Value Reference
Molecular Weight 794.3 g/mol [3]
Purity >95% [1][3]
Solubility
Ethanol Slightly Soluble: 0.1-1 mg/mL [3]
Methanol Sparingly Soluble: 1-10 mg/mL  [3]
Chloroform Slightly Soluble: 0.1-1 mg/mL [3]
Long-term Storage (Powder) > 2 years at -20°C [1]

Long-term Storage (in Ethanol) =2 years at -20°C

[3]

Short-term Storage (in DMSO) 2 weeks at 4°C

[1]2]

Long-term Storage (in DMSO) 6 months at -80°C

[1](2]

Experimental Protocols

Protocol for Dissolving L-369 Lipid to Prepare a Stock

Solution

This protocol describes the preparation of a 10 mg/mL stock solution of L-369 in ethanol.

Materials:

L-369 lipid (powder)

200-proof ethanol (ACS Grade or higher)

Sterile, RNase-free glass vial with a screw cap

Analytical balance

Pipettes and sterile, RNase-free pipette tips

Vortex mixer
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» Water bath or heating block (optional)
Procedure:

» Equilibration: Before opening, allow the vial containing L-369 powder to equilibrate to room
temperature for at least 1 hour.[2] This prevents condensation from forming inside the vial,
which could compromise the integrity of the lipid.

e Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired
amount of L-369 powder into a sterile, RNase-free glass vial.

« Solvent Addition: Using a calibrated pipette, add the required volume of 200-proof ethanol to
the vial to achieve the desired concentration (e.g., for a 10 mg/mL solution, add 1 mL of
ethanol to 10 mg of L-369).

 Dissolution:
o Tightly seal the vial and vortex the mixture for 2-3 minutes to facilitate dissolution.

o If the lipid does not fully dissolve, gentle heating may be applied. Warm the solution in a
water bath or on a heating block at 37-60°C for 5-10 minutes, with intermittent vortexing.

[4]

o Visually inspect the solution to ensure that all of the lipid has dissolved and the solution is
clear.

o Storage: Once fully dissolved, the L-369 stock solution should be stored under the
appropriate conditions as outlined in the storage protocol below.

Protocol for Storing L-369 Lipid Solutions

Proper storage is crucial to maintain the stability of the L-369 lipid.
Short-Term Storage (up to 2 weeks):
o For solutions prepared in ethanol, store in a tightly sealed vial at -20°C.

o For solutions prepared in DMSO, storage at 4°C for up to two weeks is permissible.[1][2]
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Long-Term Storage (greater than 2 weeks):

o Store the L-369 stock solution in ethanol in tightly sealed vials at -20°C. Under these
conditions, the solution is stable for at least 2 years.[3]

o If using DMSO, store the stock solution in aliquots in tightly sealed vials at -80°C for up to 6
months.[1][2]

» To minimize freeze-thaw cycles, it is recommended to prepare single-use aliquots.
Handling Precautions:
e L-369 is for research use only and not for human or veterinary use.[3]

» Handle the lipid and its solutions in a well-ventilated area, wearing appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.

» Before use, and prior to opening the vial, allow the frozen stock solution to equilibrate to
room temperature.[2]

Visualizations
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Dissolution Protocol
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Caption: Workflow for dissolving and storing L-369 lipid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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